Cas no 1804479-20-6 (4-Hydroxy-3-iodo-2-(trifluoromethoxy)pyridine-6-carbonyl chloride)
4-Hydroxy-3-iodo-2-(trifluoromethoxy)pyridine-6-carbonyl chloride Chemical and Physical Properties
Names and Identifiers
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- 4-Hydroxy-3-iodo-2-(trifluoromethoxy)pyridine-6-carbonyl chloride
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- Inchi: 1S/C7H2ClF3INO3/c8-5(15)2-1-3(14)4(12)6(13-2)16-7(9,10)11/h1H,(H,13,14)
- InChI Key: ZBQJDKXDPFBBDQ-UHFFFAOYSA-N
- SMILES: IC1C(C=C(C(=O)Cl)NC=1OC(F)(F)F)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 416
- XLogP3: 2.9
- Topological Polar Surface Area: 55.4
4-Hydroxy-3-iodo-2-(trifluoromethoxy)pyridine-6-carbonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029096239-1g |
4-Hydroxy-3-iodo-2-(trifluoromethoxy)pyridine-6-carbonyl chloride |
1804479-20-6 | 97% | 1g |
$1,549.60 | 2022-04-02 |
4-Hydroxy-3-iodo-2-(trifluoromethoxy)pyridine-6-carbonyl chloride Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on 4-Hydroxy-3-iodo-2-(trifluoromethoxy)pyridine-6-carbonyl chloride
4-Hydroxy-3-iodo-2-(trifluoromethoxy)pyridine-6-carbonyl chloride (CAS No. 1804479-20-6): An Overview
4-Hydroxy-3-iodo-2-(trifluoromethoxy)pyridine-6-carbonyl chloride (CAS No. 1804479-20-6) is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique combination of hydroxy, iodo, trifluoromethoxy, and carbonyl chloride functionalities, offers a wide range of applications in the synthesis of bioactive molecules and drug development.
The hydroxy group in the molecule provides a reactive site for further chemical modifications, making it an ideal starting material for the synthesis of various derivatives. The iodo substituent, on the other hand, can be readily used in cross-coupling reactions to introduce a variety of functional groups, thereby expanding the chemical diversity of the final products. The trifluoromethoxy group imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic profile. Finally, the carbonyl chloride functionality is highly reactive and can be readily converted into other functional groups such as amides, esters, or thioesters through nucleophilic acyl substitution reactions.
Recent studies have highlighted the potential of 4-Hydroxy-3-iodo-2-(trifluoromethoxy)pyridine-6-carbonyl chloride in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent anti-inflammatory and anti-cancer activities. The researchers found that the presence of the trifluoromethoxy group significantly enhanced the lipophilicity and cell permeability of the molecules, leading to improved biological efficacy.
In another study published in Bioorganic & Medicinal Chemistry Letters, scientists explored the use of 4-Hydroxy-3-iodo-2-(trifluoromethoxy)pyridine-6-carbonyl chloride as a building block for the synthesis of new antibiotics. The results showed that certain derivatives displayed strong antibacterial activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. This finding underscores the potential of this compound in addressing the growing challenge of antibiotic resistance.
The synthetic versatility of 4-Hydroxy-3-iodo-2-(trifluoromethoxy)pyridine-6-carbonyl chloride has also been leveraged in the development of imaging agents for diagnostic purposes. A recent study published in Chemical Communications reported the synthesis of a fluorescent probe derived from this compound. The probe exhibited high selectivity and sensitivity towards specific biomarkers, making it a valuable tool for early disease detection and monitoring.
In addition to its applications in drug discovery and diagnostic imaging, 4-Hydroxy-3-iodo-2-(trifluoromethoxy)pyridine-6-carbonyl chloride has also been investigated for its potential use in materials science. Researchers at a leading university found that this compound could be used to synthesize novel polymers with unique optical and electronic properties. These polymers have potential applications in areas such as organic electronics and photovoltaic devices.
The safety profile of 4-Hydroxy-3-iodo-2-(trifluoromethoxy)pyridine-6-carbonyl chloride is an important consideration for its practical use. While it is not classified as a hazardous material or controlled substance, appropriate handling precautions should be taken due to its reactivity and potential health effects. It is recommended to handle this compound in a well-ventilated area and to use personal protective equipment such as gloves and goggles.
In conclusion, 4-Hydroxy-3-iodo-2-(trifluoromethoxy)pyridine-6-carbonyl chloride (CAS No. 1804479-20-6) is a highly functionalized compound with a wide range of applications in medicinal chemistry, pharmaceutical research, diagnostic imaging, and materials science. Its unique combination of functionalities makes it an attractive starting material for the synthesis of bioactive molecules and novel materials. Ongoing research continues to uncover new possibilities for this versatile compound, highlighting its significance in modern scientific endeavors.
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